Cas no 1595777-79-9 (5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid)

• Product Name: 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid
• CAS No: 1595777-79-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6209287
• PubChem ID: 116129430
• Update Time: 2025-10-23

5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid
• 1595777-79-9
• 5-[(hex-5-yn-3-yl)amino]pyridine-2-carboxylic acid
• EN300-1449407

• Inchi： 1S/C12H14N2O2/c1-3-5-9(4-2)14-10-6-7-11(12(15)16)13-8-10/h1,6-9,14H,4-5H2,2H3,(H,15,16)
• InChI Key： IIRNQPOSYOTADF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)NC(CC#C)CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Additional information on 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid

Comprehensive Overview of 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 1595777-79-9): Properties, Applications, and Industry Insights

The compound 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid (CAS No. 1595777-79-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyridine-carboxylic acid backbone and alkynyl-amine side chain, this compound serves as a versatile building block for drug discovery and material science applications. Its molecular structure combines the hydrogen-bonding capacity of the carboxylic acid group with the reactivity of the terminal alkyne, making it valuable for click chemistry reactions and targeted modifications.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid. Researchers frequently search for "pyridine derivatives in drug design" or "alkyne-functionalized pharmaceutical intermediates," reflecting its relevance in developing kinase inhibitors and bioconjugation probes. The compound's CAS No. 1595777-79-9 is often cross-referenced in patents related to small-molecule therapeutics, particularly in oncology and inflammation research.

From a synthetic chemistry perspective, this molecule exemplifies modern strategies in scaffold diversification. The hex-5-yn-3-yl moiety enables Sonogashira coupling or cycloaddition reactions, while the 2-carboxylic acid group facilitates salt formation or esterification. Such features address common search queries like "how to modify pyridine carboxylic acids" or "click chemistry compatible amines," which dominate discussions in organic synthesis forums.

Analytical characterization of CAS 1595777-79-9 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry – techniques frequently mentioned in "quality control for pharmaceutical intermediates" searches. The compound's stability under various pH conditions makes it suitable for "prodrug development," another trending topic in preclinical research circles.

In material science applications, the aminopyridine core contributes to metal-organic frameworks (MOFs) design, aligning with searches for "nitrogen-containing ligands for catalysis." The terminal alkyne group's role in polymer functionalization also answers frequent queries about "modifying surface properties with alkynes."

Regulatory aspects of 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid comply with standard REACH and GMP guidelines for research chemicals. Safety data sheets emphasize proper handling of powdered organic compounds, addressing common workplace safety concerns in "laboratory chemical storage" searches.

The commercial availability of CAS 1595777-79-9 through specialty chemical suppliers meets demand from contract research organizations (CROs) and academic laboratories. Market analysis shows increasing interest in "custom synthesis of pyridine derivatives," with this compound frequently appearing in structure-activity relationship (SAR) studies.

Environmental considerations for 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid include its biodegradability profile and ecotoxicity data – topics gaining traction in "green chemistry metrics" discussions. The compound's potential in sustainable catalysis systems responds to searches about "renewable feedstock derivatives."

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, addressing trending queries about "next-generation drug modalities." The 1595777-79-9 CAS registry number will likely appear in more IP filings as its applications expand.

For researchers investigating "structure-property relationships of functionalized pyridines" or "multifunctional pharmaceutical building blocks," 5-(hex-5-yn-3-yl)aminopyridine-2-carboxylic acid represents a compelling case study. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable in addressing current challenges in bioavailability optimization.